![molecular formula C14H14N2O4S B2592932 2-(3,5-Dimethoxybenzamido)thiophene-3-carboxamide CAS No. 924104-96-1](/img/structure/B2592932.png)
2-(3,5-Dimethoxybenzamido)thiophene-3-carboxamide
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Overview
Description
“2-(3,5-Dimethoxybenzamido)thiophene-3-carboxamide” is an organic compound that belongs to the family of thiophene derivatives. It is also known by the registry number ZINC000004281490 .
Synthesis Analysis
The synthesis of thiophene derivatives often involves heterocyclization of various substrates . A specific method for synthesizing a similar compound, “2-(3,4-Dimethoxybenzamido)thiophene-3-carboxamide”, involves reacting 3,4-dimethoxybenzoyl chloride with 2-thiophenecarboxamidine in the presence of a base such as triethylamine.
Molecular Structure Analysis
The molecular structure of “this compound” can be confirmed using different spectroscopic methods including IR, 1H NMR, 13C NMR and elemental analysis .
Chemical Reactions Analysis
Thiophene derivatives are known to undergo a variety of chemical reactions. For instance, the condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives .
Scientific Research Applications
Synthesis and Structural Analysis
Several studies have been dedicated to the synthesis and structural elucidation of thiophene derivatives, highlighting their potential in medicinal chemistry and material science. For instance, the synthesis and conformational analysis of 2'-benzamido-2'-deoxyadenosine analogues, including thiophene carboxamide derivatives, aimed at finding new treatments for sleeping sickness. These analogues were identified as selective inhibitors of the parasite glyceraldehyde 3-phosphate dehydrogenase, supported by solution-state conformation analysis (Calenbergh et al., 1994). Additionally, antimicrobial evaluation and docking studies of thiophene-2-carboxamides synthesized through a complex synthetic route have been reported, showcasing their potential as antimicrobial agents (Talupur et al., 2021).
Biological Activities
Thiophene derivatives have been studied for a variety of biological activities, including antimycobacterial, antiviral, and anti-inflammatory properties. For example, derivatives of thiophene carboxamide were synthesized and evaluated against Mycobacterium tuberculosis, with some compounds showing significant activity and low cytotoxicity, highlighting their therapeutic potential (Nallangi et al., 2014). Moreover, furan-carboxamide derivatives, including those with a thiophene moiety, have been identified as novel inhibitors of lethal H5N1 influenza A viruses, indicating their relevance in antiviral research (Yongshi et al., 2017).
Material Science Applications
In the realm of material science, thiophene derivatives have been investigated for their fluorescence properties and potential use in sensing technologies. Studies on the fluorescence quenching of certain carboxamides by aniline and carbon tetrachloride in various solvents have provided insights into the mechanisms of fluorescence quenching, which could be relevant for the development of novel optical materials (Patil et al., 2013).
Mechanism of Action
While the specific mechanism of action for “2-(3,5-Dimethoxybenzamido)thiophene-3-carboxamide” is not explicitly mentioned in the search results, a similar compound, a novel thiophene-3-carboxamide analog of annonaceous acetogenin, has been shown to exhibit antitumor activity via inhibition of mitochondrial complex I .
Future Directions
Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects . Therefore, the future directions of “2-(3,5-Dimethoxybenzamido)thiophene-3-carboxamide” could involve further exploration of its biological activities and potential applications in medicinal chemistry.
Properties
IUPAC Name |
2-[(3,5-dimethoxybenzoyl)amino]thiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O4S/c1-19-9-5-8(6-10(7-9)20-2)13(18)16-14-11(12(15)17)3-4-21-14/h3-7H,1-2H3,(H2,15,17)(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AECDMJQKDUWWHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)NC2=C(C=CS2)C(=O)N)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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